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Compound of Interest

Compound Name: Ethyl tiglate

Cat. No.: B033459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl tiglate (CAS 5837-78-5), a

fatty acid ester with applications in the fragrance and flavor industries and potential for further

scientific investigation. The document details its chemical and physical properties, synthesis,

biological significance, and safety information, presenting quantitative data in structured tables

and illustrating key processes with diagrams.

Chemical and Physical Properties
Ethyl tiglate, systematically named ethyl (2E)-2-methylbut-2-enoate, is an unsaturated ester

characterized by a fruity, sweet aroma.[1][2] It is a colorless to pale yellow liquid that is largely

insoluble in water but soluble in organic solvents.[3]

Table 1: General and Physical Properties of Ethyl Tiglate
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Property Value Reference(s)

CAS Number 5837-78-5

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol [4]

Appearance Colorless to pale yellow liquid

Odor
Fruity, caramel, sweet, with

earthy undertones
[3][5]

Boiling Point 154-156 °C [5]

Density 0.923 g/mL at 25 °C [5]

Refractive Index n20/D 1.435 [5]

Flash Point 44 °C [5]

Water Solubility Insoluble/Slightly soluble [3][6]

Table 2: Spectroscopic Data for Ethyl Tiglate

Spectrum Type Key Peaks/Shifts Reference(s)

¹H NMR (90 MHz, CDCl₃)

δ (ppm): 1.29 (t, 3H), 1.83 (d,

3H), 1.85 (s, 3H), 4.22 (q, 2H),

6.88 (q, 1H)

[4]

¹³C NMR (25.16 MHz, CDCl₃)
δ (ppm): 12.01, 14.27, 14.35,

60.35, 128.96, 136.76, 168.09
[4]

Mass Spectrum (EI)
Major m/z fragments: 55, 83,

99, 113, 128
[2]

Infrared Spectrum
Major peaks corresponding to

C=O (ester) and C=C bonds
[2]

Synthesis of Ethyl Tiglate
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Ethyl tiglate is commonly synthesized via Fischer-Speier esterification. This method involves

the acid-catalyzed reaction of tiglic acid with ethanol.[7] An alternative, though less common,

synthetic route involves the reaction of bromo methylethyl acetic acid ethyl ester with

dimethylaniline.[7]

This protocol is a generalized procedure based on standard Fischer esterification methods.[8]

[9][10]

Materials:

Tiglic acid

Anhydrous ethanol (excess)

Concentrated sulfuric acid (catalyst)

Diethyl ether

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve tiglic acid in an excess of

anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitoring by TLC is recommended).

Cool the mixture to room temperature and transfer it to a separatory funnel containing water.

Extract the aqueous layer with diethyl ether.
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Combine the organic extracts and wash sequentially with 5% sodium bicarbonate solution (to

neutralize the acid catalyst) and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude ethyl tiglate.

Purify the crude product by fractional distillation under reduced pressure.

Characterization: The purified ethyl tiglate should be characterized by ¹H NMR, ¹³C NMR, IR

spectroscopy, and mass spectrometry to confirm its identity and purity. The data should be

consistent with the values presented in Table 2.

Reaction Setup

Workup Purification & Analysis

Tiglic Acid

RefluxEthanol

H2SO4
catalyst

ExtractionCool & add H2O/Ether Washing
with NaHCO3/Brine

Drying
with Na2SO4

DistillationFilter & Concentrate Characterization
Purified Ethyl Tiglate
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A generalized workflow for the synthesis of ethyl tiglate.

Biological Significance and Applications
Ethyl tiglate is primarily utilized in the flavor and fragrance industries for its characteristic fruity

and sweet aroma.[1] It is a component of some fruit essences and is used in the formulation of

perfumes and flavorings.[2]
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In the yeast Saprochaete suaveolens, ethyl tiglate is produced through the catabolism of the

amino acid isoleucine.[11] This biotransformation proceeds via a β-oxidation pathway, which

generates tiglyl-CoA as an intermediate that is subsequently esterified to ethyl tiglate.[11]

Isoleucine

β-Oxidation Pathway

Tiglyl-CoA

Esterification

Ethyl Tiglate

Ethanol

Click to download full resolution via product page

Biosynthesis of ethyl tiglate in Saprochaete suaveolens.

While direct evidence for the anti-inflammatory activity of ethyl tiglate is limited, some reports

suggest that extracts of plants containing various esters, such as Pelargonium graveolens,

possess anti-inflammatory properties.[12][13] Furthermore, other fatty acid esters, like ethyl

palmitate, have been shown to exert anti-inflammatory effects by modulating the NF-κB

signaling pathway.[14] The NF-κB pathway is a key regulator of the inflammatory response,

and its inhibition can lead to a reduction in the production of pro-inflammatory cytokines.

Another relevant pathway is the Nrf2 signaling pathway, which is involved in the cellular

response to oxidative stress and has crosstalk with inflammatory pathways.[6][15]
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Based on these related compounds, a hypothetical mechanism for the anti-inflammatory action

of ethyl tiglate could involve the inhibition of the NF-κB pathway and/or the activation of the

Nrf2 pathway. Further research is required to validate this hypothesis.
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A hypothetical anti-inflammatory mechanism for ethyl tiglate.

Ethyl tiglate serves as a precursor in the synthesis of other organic molecules. Notably, it is

used in the synthesis of grandisol and fraganol, which are natural products with applications in

the fragrance industry.[3][4]

Safety and Handling
Ethyl tiglate is a flammable liquid and should be handled with appropriate safety precautions.

[1]

Table 3: Safety and Handling Information for Ethyl Tiglate

Precaution Recommendation Reference(s)

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area away from

ignition sources.

[1]

Handling

Use in a well-ventilated area or

under a fume hood. Wear

protective gloves and safety

goggles.

[1]

Spill Response

Absorb spills with an inert

material and dispose of in

accordance with local

regulations.

[1]

For comprehensive safety information, refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Conclusion
Ethyl tiglate is a well-characterized ester with established applications in the flavor and

fragrance industries. Its synthesis is straightforward, and its chemical and physical properties

are well-documented. While its biological activities are not extensively studied, its metabolic
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pathway in yeast is understood, and there is speculative potential for anti-inflammatory effects

based on related compounds. This technical guide provides a solid foundation for researchers

and drug development professionals interested in exploring the properties and potential

applications of ethyl tiglate. Further investigation into its pharmacological properties is

warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl Tiglate (CAS
5837-78-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033459#ethyl-tiglate-cas-number-5837-78-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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